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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural occurrence and

biosynthetic pathways of key sulfonium compounds. Focusing on S-adenosylmethionine

(SAM), S-methylmethionine (SMM), and dimethylsulfoniopropionate (DMSP), this document

details their distribution in nature, the enzymatic processes governing their formation, and the

experimental protocols for their quantification and study.

Natural Occurrence of Sulfonium Compounds
Sulfonium compounds, characterized by a positively charged sulfur atom bonded to three

organic substituents, are found across diverse biological systems, where they serve crucial

roles as metabolic intermediates, signaling molecules, and osmolytes.

S-Adenosylmethionine (SAM)
S-adenosylmethionine, also known as AdoMet, is a ubiquitous sulfonium compound found in

nearly all living organisms, from bacteria to mammals. It is a cornerstone of cellular

metabolism, acting as the primary methyl group donor in a vast array of transmethylation

reactions essential for the synthesis and modification of DNA, RNA, proteins, and lipids.[1] Its

central role makes it indispensable for processes like epigenetic regulation, signal transduction,

and polyamine biosynthesis.[1][2] Due to its instability and rapid turnover, its concentration is

tightly regulated within cells.
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S-Methylmethionine (SMM)
S-Methylmethionine (SMM), sometimes referred to as "vitamin U," is particularly abundant in

the plant kingdom.[3] It is found in a wide variety of flowering plants and serves as a key

molecule for methionine storage and long-distance sulfur transport via the phloem.[3][4] It is

biosynthesized from methionine and SAM.[3] Significant concentrations of SMM have been

identified in common vegetables, making it a component of the human diet.[1]

Dimethylsulfoniopropionate (DMSP)
Dimethylsulfoniopropionate (DMSP) is one of the most abundant organosulfur molecules on

Earth, with an estimated 1 to 10 billion tonnes produced annually.[5] Its primary producers are

marine microorganisms, including phytoplankton (especially dinoflagellates and haptophytes),

macroalgae, and some species of marine bacteria.[5][6] DMSP is also found in some terrestrial

and salt-marsh plants, such as Spartina and sugarcane.[7] In these organisms, DMSP

functions as a highly effective osmoprotectant, antioxidant, and cryoprotectant.[5] Furthermore,

it is the major precursor to the climatically active gas dimethyl sulfide (DMS), which plays a

significant role in the global sulfur cycle and cloud formation.[5]

Quantitative Data on Sulfonium Compounds
The concentrations of sulfonium compounds vary significantly depending on the organism,

tissue type, developmental stage, and environmental conditions. The following tables

summarize representative quantitative data from the literature.

Table 1: Concentration of S-Adenosylmethionine (SAM) in Various Tissues

Organism/Tissue Concentration Reference(s)

Rat Liver 50 - 100 nmol/g tissue

Mouse Liver ~60 nmol/g tissue

Mouse Kidney ~30 nmol/g tissue

Mouse Embryo (Neurulation) ~1.5 pmol/embryo

| Human Plasma (Healthy Adult) | 120.6 ± 18.1 nM | |
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Table 2: Concentration of S-Methylmethionine (SMM) in Plant Tissues

Plant Source
Concentration (mg/100 g
fresh weight)

Reference(s)

Kohlrabi 81 - 110 [1]

Cabbage 53 - 104 [1]

Tomatoes 45 - 83 [1]

Celery 38 - 78 [1]

Leeks 66 - 75 [1]

Turnip 51 - 72 [1]

Garlic Leaves 44 - 64 [1]

Beetroot 22 - 37 [1]

Raspberries 27 [1]

| Strawberries | 14 - 25 |[1] |

Table 3: Intracellular Concentration of Dimethylsulfoniopropionate (DMSP) in Marine

Phytoplankton

Phytoplankton
Group

Median
Concentration
(pmol/cell)

Concentration
Range (pmol/cell)

Reference(s)

Dinoflagellates 0.173 0.00011 - 14.7 [7]

Haptophytes 0.016 0.00037 - 0.148 [7]

Diatoms 0.007 0.0006 - 0.257 [7]

Chlorophytes 0.001 0.00015 - 0.012 [7]

| Cyanobacteria | 0.000009 | 0.000007 - 0.00001 |[7] |
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Biosynthesis of Sulfonium Compounds
The biosynthetic pathways of sulfonium compounds originate from the amino acid methionine

and involve a series of highly specific enzymatic reactions.

Biosynthesis of S-Adenosylmethionine (SAM)
The synthesis of SAM is a fundamental metabolic process that occurs in a single, two-step

reaction catalyzed by the enzyme Methionine Adenosyltransferase (MAT), also known as SAM

synthetase. This enzyme facilitates the transfer of the adenosyl group from an ATP molecule to

the sulfur atom of methionine. This unusual reaction is a key entry point for methionine into its

various metabolic fates.[2]

Methionine Adenosyltransferase (MAT)
L-Methionine
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S-Adenosylmethionine
(SAM)

 
Transmethylation,

Polyamine Synthesis,
Transsulfuration

  PPi + Pi

Click to download full resolution via product page

Biosynthesis of S-Adenosylmethionine (SAM).

Biosynthesis of S-Methylmethionine (SMM) - The SMM
Cycle
In flowering plants, SMM is synthesized from methionine via the SMM cycle. This cycle serves

not only to produce SMM for transport but also to regulate the cellular pools of methionine and

SAM. The two core enzymes in this cycle are Methionine S-methyltransferase (MMT), which

synthesizes SMM from methionine using SAM as the methyl donor, and Homocysteine S-

methyltransferase (HMT), which regenerates two molecules of methionine by transferring the

methyl group from SMM to homocysteine.
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The S-Methylmethionine (SMM) Cycle in Plants.

Biosynthesis of Dimethylsulfoniopropionate (DMSP)
DMSP is synthesized from methionine via several distinct pathways depending on the

organism.

A. Transamination Pathway (Marine Algae & Bacteria): This is believed to be the most

widespread pathway in the marine environment. It begins with the transamination of methionine

to 4-methylthio-2-oxobutyrate (MTOB). Subsequent reduction, S-methylation, and oxidative

decarboxylation steps lead to the formation of DMSP. The key methylation step, converting 4-

methylthio-2-hydroxybutyrate (MTHB) to 4-dimethylsulfonio-2-hydroxybutyrate (DMSHB), is

catalyzed by the methyltransferase DsyB in bacteria or its homolog DSYB in algae.

B. Methylation Pathway (Higher Plants): In plants like Spartina, the pathway initiates with the

methylation of methionine to SMM, followed by decarboxylation, transamination, and oxidation

to yield DMSP.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1226848?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/19754146/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transamination Pathway (Algae/Bacteria)

Methylation Pathway (Higher Plants)

L-Methionine MTOBTransaminase

MTHB
Reductase DMSHB

 DsyB/DSYB
(Methyltransferase) DMSP

 Oxidative
Decarboxylase

SAM

L-Methionine

SMM
 MMT

DMSP-amine Decarboxylase DMSP-aldehyde Amine Oxidase DMSP Dehydrogenase

SAM

Click to download full resolution via product page

Major Biosynthetic Pathways of DMSP.

Experimental Protocols
Accurate quantification and characterization of sulfonium compounds and their related

enzymes are critical for research. This section provides detailed methodologies for key

experimental procedures.

Workflow for Quantification of Sulfonium Compounds
The general workflow involves extraction from a biological matrix, separation by

chromatography, and detection by mass spectrometry. For DMSP, a common alternative is

chemical hydrolysis to the volatile DMS, followed by gas chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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